Cas no 5521-61-9 (6-Methylpyrazine-2-carboxylic acid)

• Product Name: 6-Methylpyrazine-2-carboxylic acid
• CAS No: 5521-61-9
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD08705756
• CID: 378006
• PubChem ID: 470897
• Update Time: 2025-05-24

6-Methylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylpyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 6-methyl-
• 6-Methyl-pyrazine-2-carboxylic acid
• 2-Methylpyrazine-6-carboxylic acid
• Pyrazinecarboxylic acid, 6-methyl-
• 6-METHYL-2-PYRAZINECARBOXYLIC ACID
• IEL6N911F0
• 2-Carboxy-6-methylpyrazine
• AMPZ0022
• YDSUJIRXXROKQG-UHFFFAOYSA-N
• 6-methylpyrazine 2-carboxylic acid
• 2-methyl-6-pyrazinecarboxylic acid
• BCP23412
• FCH863240
• CM0078
• 6-Methyl-pyrazine-2-carboxylic aci
• 5521-61-9
• SY017452
• CS-W003558
• CHEMBL5207116
• FT-0647773
• 2-Pyrazinecarboxylic acid, 6-methyl-
• Q-103334
• 6-METHYLPYRAZINECARBOXYLIC ACID
• MFCD08705756
• DTXSID30203709
• GS-6589
• AKOS006290024
• AM85815
• Q27280688
• UNII-IEL6N911F0
• AB48615
• SCHEMBL287705
• EN300-116355
• DTXCID10126200
• DB-002219
• 6-Methyl-2-pyrazinecarboxylic Acid; 2-Methylpyrazine-6-carboxylic Acid
• 6-Methylpyrazine-2-CarboxylicAcid

• MDL： MFCD08705756
• Inchi： 1S/C6H6N2O2/c1-4-2-7-3-5(8-4)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： YDSUJIRXXROKQG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(C)=N1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.1

Experimental Properties

• Density: 1.319
• Melting Point: 138-140 ºC
• Boiling Point: 302.8°C at 760 mmHg
• Flash Point: 136.9℃
• Refractive Index: 1.566
• PSA: 63.08000
• LogP: 0.48320

6-Methylpyrazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-Methylpyrazine-2-carboxylic acid

6-Methylpyrazine-2-carboxylic Acid

The compound with CAS No. 5521-61-9, commonly referred to as 6-Methylpyrazine-2-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazine derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of 6-Methylpyrazine-2-carboxylic acid consists of a pyrazine ring with a methyl group at position 6 and a carboxylic acid group at position 2, making it a versatile compound for both academic research and industrial use.

Recent studies have highlighted the importance of 6-Methylpyrazine-2-carboxylic acid in the development of novel materials and pharmaceuticals. Researchers have explored its role as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and selective adsorption capabilities, which make them ideal for applications in gas storage, catalysis, and sensing technologies.

In the pharmaceutical sector, 6-Methylpyrazine-2-carboxylic acid has shown promise as a lead compound for drug development. Its ability to form stable complexes with metal ions has been leveraged in the design of new drug delivery systems. For instance, studies have demonstrated that this compound can act as a ligand in the synthesis of metallo-drugs, which are known for their enhanced efficacy and reduced toxicity compared to traditional chemotherapy agents.

The synthesis of 6-Methylpyrazine-2-carboxylic acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient pathways. For example, researchers have successfully employed transition metal catalysts to achieve higher yields and better purity levels. These improvements have made the compound more accessible for large-scale production and industrial applications.

Beyond its chemical applications, 6-Methylpyrazine-2-carboxylic acid has also found relevance in the food industry. Its unique aromatic properties make it a potential candidate for use as a flavor enhancer or stabilizer in food products. Preliminary studies suggest that it can improve the shelf life of certain food items without compromising their sensory qualities.

In conclusion, 6-Methylpyrazine-2-carboxylic acid (CAS No. 5521-61-9) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical structure lends itself to innovative uses in materials science, pharmaceuticals, and food technology. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.